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For Researchers, Scientists, and Drug Development Professionals

Introduction
Creatine alpha-ketoglutarate (Creatine AKG) is a molecule that combines creatine with alpha-

ketoglutarate (AKG). Theoretically, this salt is suggested to enhance creatine's bioavailability

and provide additional ergogenic benefits due to the role of AKG in the Krebs cycle. However,

the scientific evidence supporting these claims is limited and faces a significant challenge in

terms of reproducibility, as there is a notable lack of studies replicating initial findings or

investigating Creatine AKG as a standalone supplement. This guide provides a comparative

analysis of the available research, with a focus on the data from the most cited study in this

area, and compares it to the well-established effects of creatine monohydrate.

Data Presentation: A Comparative Analysis of
Performance Metrics
The primary human study investigating a supplement containing creatine and a form of AKG

was conducted by Little et al. (2008). It is crucial to note that this study did not investigate
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Creatine AKG in isolation but rather a commercial supplement blend containing creatine,

arginine alpha-ketoglutarate (A-AKG), and other ingredients. The findings of this study are

summarized below in comparison to creatine monohydrate and a placebo.

Table 1: Comparison of Performance and Body Composition Changes

Parameter
Creatine + A-AKG
Blend

Creatine
Monohydrate

Placebo

Bench Press

Repetitions (3 sets)

↑ 12.4% (from 30.9 to

34.9 reps)[1][2]

↑ 11.9% (from 27.6 to

31.0 reps)[1][2]

No significant change

(26.8 to 27.1 reps)[1]

[2]

Peak Power Output

(Wingate Test)

↑ 7.1% (from 741 to

794 W)[1][2]

No significant change

(722 to 730 W)[1][2]

No significant change

(696 to 705 W)[1][2]

Average Power

Output (Wingate Test)

No significant

change[1][2]

No significant

change[1][2]

No significant

change[1][2]

Total Body Mass
No significant

change[1][2]

↑ 1.5% (from 79.9 to

81.1 kg)[1][2]

No significant

change[1][2]

Experimental Protocols
Study Design: Little et al. (2008)[1][2]

Objective: To compare a commercial dietary supplement containing creatine, A-AKG, and

other ingredients with creatine alone and a placebo on exercise performance and body

composition.

Participants: 35 healthy men with resistance training experience.

Supplementation Protocol:

Creatine + A-AKG Group (n=12): Received a supplement providing 0.1 g/kg/day of

creatine and 0.075 g/kg/day of A-AKG. The commercial supplement also contained

glutamine, taurine, branched-chain amino acids, and medium-chain triglycerides.

Creatine Group (n=11): Received 0.1 g/kg/day of creatine monohydrate.
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Placebo Group (n=12): Received a sucrose-based fruit punch.

Duration: 10 days.

Performance Testing:

Muscle Endurance: Total number of repetitions performed over three sets of the bench

press exercise.

Anaerobic Power: Three repeated Wingate cycling tests to measure peak and average

power output.

Body Composition: Assessed before and after the supplementation period.

Mandatory Visualization

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12769392?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Participant Recruitment

Randomization

Supplementation Groups (10 days)

Performance & Body Composition Testing

35 Resistance-Trained Men

Randomized, Double-Blind Assignment

Creatine + A-AKG Blend (n=12)
0.1 g/kg/day Cr + 0.075 g/kg/day A-AKG

Creatine Monohydrate (n=11)
0.1 g/kg/day

Placebo (n=12)
Sucrose

Post-Supplementation Testing Pre-Supplementation Testing
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Key Performance Outcomes

Observed Effects

Bench Press Reps

Significant Increase
Cr+A-AKG

Significant Increase
Cr Mono

No Change
Placebo

Peak Power

Significant IncreaseCr+A-AKG

No ChangeCr Mono

No Change

Placebo

Body Mass

No Change

Cr+A-AKG

Significant Increase

Cr Mono

No Change

Placebo
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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